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Compound of Interest

Compound Name: Licochalcone C

Cat. No.: B1675292 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of Licochalcone C, a natural chalcone compound used in various research

applications. Adherence to these procedures is critical to ensure personnel safety and

environmental protection, given the compound's hazardous properties.

Licochalcone C is classified as harmful if swallowed and very toxic to aquatic life with long-

lasting effects.[1] Therefore, it must be handled and disposed of as hazardous chemical waste

in accordance with institutional, local, and national regulations. Under no circumstances should

Licochalcone C or its solutions be disposed of down the drain.
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Parameter Guideline Citation

Hazard Classification

Acute toxicity, Oral (Category

4); Acute aquatic toxicity

(Category 1); Chronic aquatic

toxicity (Category 1)

[1]

Disposal Method

Dispose of contents/container

to an approved waste disposal

plant.

[1]

Personal Protective Equipment

(PPE)

Safety goggles with side-

shields, protective gloves,

impervious clothing, and a

suitable respirator.

[1]

Spill Cleanup

Absorb solutions with inert

material (e.g., diatomite),

decontaminate surfaces with

alcohol, and dispose of

contaminated material as

hazardous waste.

[1]

Incompatible Materials
Strong acids/alkalis, strong

oxidizing/reducing agents.
[1]

Step-by-Step Disposal Protocol
This protocol outlines the necessary steps for the safe collection and disposal of Licochalcone
C waste in a laboratory setting.

1. Waste Identification and Segregation:

All waste containing Licochalcone C, including pure compound, solutions, and
contaminated materials (e.g., gloves, weighing paper, pipette tips), must be treated as
hazardous waste.
Segregate Licochalcone C waste from other waste streams to prevent accidental mixing
with incompatible materials.[1]
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2. Waste Container Selection and Labeling:

Use a designated, leak-proof, and chemically compatible container for collecting
Licochalcone C waste. The container must have a secure lid and be in good condition.
The container must be clearly labeled as "Hazardous Waste." The label must include:
The full chemical name: "Licochalcone C"
The concentration (if in solution)
The primary hazard: "Toxic to Aquatic Life," "Harmful if Swallowed"
The date when waste was first added to the container.
The name and contact information of the responsible researcher or laboratory.

3. Waste Accumulation:

Keep the hazardous waste container sealed at all times, except when adding waste.
Store the waste container in a designated satellite accumulation area within the laboratory.
This area should be away from drains and sources of ignition.
Do not mix Licochalcone C waste with other incompatible chemical wastes, such as strong
acids or bases.[1]

4. Request for Disposal:

Once the waste container is full or has been accumulating for the maximum period allowed
by your institution (typically 9-12 months), arrange for its disposal through your institution's
Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal
contractor.[2]
Follow your institution's specific procedures for requesting a hazardous waste pickup.

5. Empty Container Disposal:

An empty container that previously held Licochalcone C must be managed as hazardous
waste unless properly decontaminated.
To decontaminate, triple rinse the container with a suitable solvent (e.g., ethanol or acetone).
The rinsate must be collected and disposed of as Licochalcone C hazardous waste.
After triple rinsing, the label on the container must be completely removed or defaced before
the container is discarded or reused.

Experimental Workflow for Disposal
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The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Licochalcone C waste.
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Click to download full resolution via product page

Caption: Workflow for the proper disposal of Licochalcone C waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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